Cas no 33240-56-1 (1-Chloro-5-methylhexane)

1-Chloro-5-methylhexane (CAS: 5411-62-7) is a halogenated hydrocarbon with the molecular formula C₇H₁₅Cl. This compound is characterized by its branched alkyl chain and reactive chloro substituent, making it a versatile intermediate in organic synthesis. It is commonly employed in alkylation reactions, Grignard reagent formation, and as a precursor for further functionalization. The presence of the methyl group enhances steric effects, influencing reactivity in selective transformations. With a moderate boiling point and low water solubility, it is suitable for use in non-polar solvents. Proper handling is required due to its flammability and potential irritant properties. Its stability and well-defined structure make it valuable for research and industrial applications.

1-Chloro-5-methylhexane structure

Product Name:1-Chloro-5-methylhexane

CAS No:33240-56-1

MF:C₇H₁₅Cl

MW:134.647001504898

MDL:MFCD00798584

CID:89006

PubChem ID:118419

Update Time:2025-05-27

1-Chloro-5-methylhexane Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-5-methylhexane
- Hexane,1-chloro-5-methyl
- UNII-AWZ0L968XA
- MFCD00798584
- 5-methyl-1-chlorohexane
- SCHEMBL3965363
- Hexane, 1-chloro-5-methyl-
- YESHSLGUAPTMLI-UHFFFAOYSA-N
- AWZ0L968XA
- AKOS005259654
- Q27274161
- CS-0274183
- EN300-673992
- Isoheptyl chloride
- 33240-56-1
- DTXSID6067757
- 1-chloro-5-methyl-hexane
- GEO-00716
- J-019108
- FT-0756971
- DTXCID2038657
- DA-29531
- MDL： MFCD00798584
- Inchi： 1S/C7H15Cl/c1-7(2)5-3-4-6-8/h7H,3-6H2,1-2H3
- InChI Key： YESHSLGUAPTMLI-UHFFFAOYSA-N
- SMILES： ClCCCCC(C)C

Computed Properties

Exact Mass: 134.08600
Monoisotopic Mass: 134.086228
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 41.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.4
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: colorless liquid
Density: 0.8773 (estimate)
Melting Point: -69.5°C (estimate)
Boiling Point: 152.39°C (estimate)
Flash Point: 38°(100°F)
Refractive Index: 1.4140 (estimate)
PSA: 0.00000
LogP: 3.05150
Solubility: Not determined

1-Chloro-5-methylhexane Security Information

Hazardous Material transportation number：UN 3295
Hazard Category Code： 10-36/37/38-43
Safety Instruction： S26; S36/37/39
Packing Group：III
HazardClass：3
PackingGroup：III
TSCA：Yes
Packing Group：III
Risk Phrases：R10; R36/37/38; R43

1-Chloro-5-methylhexane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB126061-25 g	1-Chloro-5-methylhexane, 98%; .	33240-56-1	98%	25g	€78.10	2023-05-10
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B20133-5g	1-Chloro-5-methylhexane, 98%	33240-56-1	98%	5g	￥481.00	2023-02-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B20133-25g	1-Chloro-5-methylhexane, 98%	33240-56-1	98%	25g	￥1920.00	2023-02-26
Enamine	EN300-673992-0.05g	1-chloro-5-methylhexane	33240-56-1		0.05g	$624.0	2023-05-29
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Enamine	EN300-673992-2.5g	1-chloro-5-methylhexane	33240-56-1		2.5g	$1454.0	2023-05-29
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